Cas no 1005307-15-2 (1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine)

• Product Name: 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine
• CAS No: 1005307-15-2
• MF: C₂₃H₂₃N₇O
• MW: 413.475023508072
• CID: 5471809
• Update Time: 2025-07-16

1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-(4-methylphenyl)methanone
• 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine

• Inchi： 1S/C23H23N7O/c1-17-7-9-19(10-8-17)23(31)29-13-11-28(12-14-29)21-20-22(25-16-24-21)30(27-26-20)15-18-5-3-2-4-6-18/h2-10,16H,11-15H2,1H3
• InChI Key： XLXSVYRCHHNPAA-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(CC4=CC=CC=C4)N=NC=32)CC1)(C1=CC=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine

Introduction to 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine (CAS No. 1005307-15-2)

1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine (CAS No. 1005307-15-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolo[4,5-d]pyrimidine core and a piperazine moiety, both of which are known for their biological activities and potential therapeutic applications.

The triazolo[4,5-d]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of the benzyl group and the 4-methylbenzoyl substituent further enhances the compound's pharmacological profile by influencing its solubility, stability, and bioavailability.

CAS No. 1005307-15-2 has been the subject of several recent studies that have explored its biological activities and potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry investigated the compound's antiproliferative effects on various cancer cell lines. The results demonstrated that 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine exhibited significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HCT-116), with IC50 values in the low micromolar range.

In another study published in the European Journal of Medicinal Chemistry, researchers evaluated the compound's anti-inflammatory properties. The findings indicated that CAS No. 1005307-15-2 effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine have also been investigated to assess its suitability for drug development. A study published in the Journal of Pharmaceutical Sciences reported that the compound exhibited favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

The safety profile of CAS No. 1005307-15-2 has been evaluated through various toxicity studies. In vitro assays using human liver microsomes showed that the compound did not exhibit significant cytotoxicity or induce metabolic activation pathways associated with hepatotoxicity. Additionally, in vivo studies in rodents did not reveal any major adverse effects at therapeutic doses.

The structural versatility of 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine has also made it an attractive candidate for structure-activity relationship (SAR) studies. Researchers have synthesized a series of analogs by modifying various substituents on the triazolopyrimidine and piperazine moieties to optimize its biological activities and pharmacological properties. These efforts have led to the identification of several promising lead compounds with enhanced potency and selectivity.

In conclusion, CAS No. 1005307-15-2, or 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(4-methylbenzoyl)piperazine, represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases and conditions.